Cas no 30902-36-4 (Cytarabine-N-Oxide)

• Product Name: Cytarabine-N-Oxide
• CAS No: 30902-36-4
• MF: C₉H₁₃N₃O₆
• MW: 259.216022253037
• CID: 311690
• PubChem ID: 278803
• Update Time: 2025-05-22

Cytarabine-N-Oxide Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-b-D-arabinofuranosyl-, 3-oxide
• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3-hydroxy-4-iminopyrimidin-2-one
• NSC-128731
• NSC-529487
• SCHEMBL20847005
• 2(1H)-Pyrimidinone, 3-oxide
• NSC529487
• NSC128731
• Cytosine, 3-oxide
• 3310-47-2
• 30902-36-4
• Cytarabine-N-Oxide

• Inchi： 1S/C9H13N3O6/c10-5-1-2-11(9(16)12(5)17)8-7(15)6(14)4(3-13)18-8/h1-2,4,6-8,10,13-15,17H,3H2
• InChI Key： LTZXOJFEMCDRAF-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C=CC(=N)N(C1=O)O)O)O

Computed Properties

• Exact Mass: 259.08
• Monoisotopic Mass: 259.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.2
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.96g/cm3
• Boiling Point: 538.2ºC at 760 mmHg
• Flash Point: 279.3ºC
• Refractive Index: 1.762
• PSA: 143.40000
• LogP: -1.94830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides

Additional information on Cytarabine-N-Oxide

Cytarabine-N-Oxide: A Comprehensive Overview

Cytarabine-N-Oxide, also known by its CAS number 30902-36-4, is a compound that has garnered significant attention in the fields of pharmacology and oncology. This compound is a derivative of cytarabine, a well-known antineoplastic agent used in the treatment of various cancers, particularly acute myeloid leukemia (AML). The introduction of the N-oxide functional group in Cytarabine-N-Oxide introduces unique chemical properties that enhance its therapeutic potential while potentially reducing side effects associated with traditional cytarabine therapy.

The chemical structure of Cytarabine-N-Oxide is characterized by a purine-like skeleton with an N-oxide group at the 4-position. This modification not only alters the compound's pharmacokinetic profile but also influences its interaction with cellular targets. Recent studies have demonstrated that Cytarabine-N-Oxide exhibits enhanced stability and bioavailability compared to its parent compound, making it a promising candidate for targeted cancer therapies.

One of the most significant advancements in the study of Cytarabine-N-Oxide involves its mechanism of action. Unlike conventional cytarabine, which primarily works by incorporating into DNA and causing chain termination, Cytarabine-N-Oxide has been shown to induce oxidative stress in cancer cells. This oxidative stress leads to the activation of pro-apoptotic pathways, ultimately resulting in programmed cell death. This dual mechanism of action not only enhances the efficacy of the compound but also reduces the likelihood of drug resistance, a common challenge in chemotherapy.

The clinical potential of Cytarabine-N-Oxide has been extensively explored in recent years. Preclinical studies using animal models have demonstrated that this compound exhibits potent anti-tumor activity against various malignancies, including breast cancer, lung cancer, and ovarian cancer. Furthermore, studies have shown that Cytarabine-N-Oxide can synergize with other chemotherapeutic agents, suggesting its potential as a combination therapy for refractory cancers.

In terms of safety profile, early toxicological studies indicate that Cytarabine-N-Oxide has a favorable safety margin. Compared to traditional cytarabine, which is associated with significant myelosuppression and gastrointestinal toxicity, this N-oxide derivative shows reduced toxicity to healthy tissues. This improvement in tolerability makes it an attractive option for patients who are unable to withstand the side effects of conventional chemotherapy.

The synthesis and characterization of Cytarabine-N-Oxide have also been optimized in recent research efforts. Novel synthetic routes have been developed to enhance the yield and purity of the compound, ensuring its suitability for large-scale production and clinical use. Additionally, advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity and stability of Cytarabine-N-Oxide.

Looking ahead, ongoing clinical trials are focusing on evaluating the long-term efficacy and safety of Cytarabine-N-Oxide in diverse patient populations. Researchers are also exploring its potential application in personalized medicine, where treatment regimens are tailored based on individual genetic profiles. The integration of biomarkers and predictive modeling is expected to further refine the therapeutic use of this compound.

In conclusion, Cytarabine-N-Oxide, with its unique chemical properties and enhanced therapeutic profile, represents a significant advancement in anticancer drug development. Its ability to combine potent anti-tumor activity with reduced toxicity positions it as a promising candidate for future cancer therapies. As research continues to uncover new insights into its mechanisms and applications, CAS No 30902-36-4 stands out as a beacon of hope for patients battling various forms of cancer.